Cas no 2228389-97-5 (2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine
• CAS No: 2228389-97-5
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 6248790
• PubChem ID: 165851539
• Update Time: 2025-07-24

2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine
• EN300-1787773
• 2228389-97-5

• Inchi： 1S/C8H7F3N2O2/c9-5-2-8(13(14)15)6(10)1-4(5)7(11)3-12/h1-2,7H,3,12H2
• InChI Key： FZXNLLHABVDQDM-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C(=CC=1F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine

Comprehensive Overview of 2-(2,5-Difluoro-4-nitrophenyl)-2-fluoroethan-1-amine (CAS No. 2228389-97-5)

2-(2,5-Difluoro-4-nitrophenyl)-2-fluoroethan-1-amine (CAS No. 2228389-97-5) is a fluorinated aromatic amine compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple fluorine substitutions and a nitro group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's fluorine-rich backbone enhances its metabolic stability and lipophilicity, which are critical properties in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds has surged due to their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in how 2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine can be leveraged to develop novel enzyme inhibitors or crop protection agents. Its nitrophenyl moiety offers reactivity for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend of AI-driven drug discovery, where such building blocks are essential for virtual screening and molecular modeling.

The compound's CAS No. 2228389-97-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material innovation. Users often inquire about its synthetic routes, solubility profiles, and safety data sheets (SDS). While not classified as hazardous under standard conditions, proper handling protocols are recommended due to its nitroaromatic nature. Recent publications highlight its utility in photoaffinity labeling studies, a technique gaining traction in proteomics and target identification.

From an SEO perspective, key long-tail queries include "buy 2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine," "CAS 2228389-97-5 supplier," and "fluorinated amine applications." These reflect commercial and research interests. The compound's role in green chemistry is another hotspot, as industries seek eco-friendly fluorination methods to reduce environmental impact. Its compatibility with flow chemistry setups—a trending topic in process optimization—further boosts its appeal.

Analytical characterization of 2-(2,5-difluoro-4-nitrophenyl)-2-fluoroethan-1-amine typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques confirm its structural integrity and purity, which are paramount for reproducibility in research. The compound's UV absorption properties also make it suitable for photocatalysis studies, a field expanding rapidly due to advancements in renewable energy technologies.

In summary, CAS No. 2228389-97-5 represents a versatile scaffold bridging pharmaceutical innovation and industrial chemistry. Its alignment with trends like personalized medicine, AI-aided synthesis, and sustainable practices ensures continued relevance. Future research may explore its potential in bioconjugation or as a precursor for PET radiotracers, further solidifying its role in cutting-edge science.